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Compound of Interest

Compound Name: 1-Iodopentane

Cat. No.: B145852 Get Quote

An In-depth Technical Guide to the Safety Data Sheet of 1-Iodopentane

This guide provides a comprehensive overview of the safety information for 1-Iodopentane
(CAS No. 628-17-1), tailored for researchers, scientists, and professionals in drug

development. The following sections detail the compound's properties, hazards, and the

necessary protocols for safe handling, emergency procedures, and disposal.

Quantitative Data Summary
The physical and chemical properties of 1-Iodopentane are summarized below, providing key

data points for laboratory and industrial applications.
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Property Value Source

Molecular Formula C5H11I [1][2][3][4]

Molecular Weight 198.05 g/mol [1][4][5][6]

Appearance
Colorless to pale yellow or light

red liquid
[1][2][3][5]

Odor
Gasoline-like / Petroleum

distillates
[1][7]

Boiling Point 154-157 °C [1][2]

Melting Point -85.6 °C to -86 °C [2][8]

Density 1.510 - 1.517 g/cm³ at 25 °C [1][2]

Vapor Density 6.83 [1]

Vapor Pressure 3.65 - 4.39 mmHg at 25 °C [2][5]

Flash Point
43 °C - 51 °C (109.4 °F - 124

°F)
[1][2][9][10]

Water Solubility Insoluble [2][9][11]

Refractive Index n20/D 1.495 [2]
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Parameter Value Source

GHS Hazard Class

Flammable Liquid, Category 3;

Skin Irritation, Category 2; Eye

Irritation, Category 2; Specific

target organ toxicity - single

exposure, Category 3

[5][6][7][11]

UN Number 1993 [2][9]

Transport Hazard Class 3 [11]

Packing Group III [2][11]

NFPA Rating
Health: 2, Flammability: 2,

Instability/Reactivity: 0
[1][10]

Hazard Identification and Classification
1-Iodopentane is classified as a flammable liquid and vapor that causes skin and serious eye

irritation, and may cause respiratory irritation.[5][7][10][11][12] The Globally Harmonized

System (GHS) provides a standardized framework for communicating these hazards.
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1-Iodopentane Hazards
GHS Communication Elements

H226: Flammable liquid and vapor

Signal Word: Warning

Flammable

H315: Causes skin irritation

Irritant

H319: Causes serious eye irritation

H335: May cause respiratory irritation

Pictograms

Click to download full resolution via product page

Caption: GHS Hazard Communication for 1-Iodopentane.

Experimental and Safety Protocols
Detailed methodologies for handling and emergency situations are critical for ensuring

laboratory safety.

First Aid Measures Protocol
In case of exposure, the following first aid protocols should be immediately implemented.[1][10]

[13] Medical advice should be sought for any persisting symptoms.[1][9]

Eye Contact:

Immediately flush eyes with plenty of water for at least 15 minutes.[1][13]

Occasionally lift the upper and lower eyelids to ensure thorough rinsing.[1][13]
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If present, remove contact lenses if it is easy to do so.[9][12]

Seek medical attention if irritation persists.[1][9]

Skin Contact:

Take off immediately all contaminated clothing.[9][12]

Flush skin with plenty of soap and water for at least 15 minutes.[1][10][13]

Wash contaminated clothing before reuse.[1]

Get medical advice if skin irritation occurs or persists.[1][9]

Inhalation:

Remove the victim from the source of exposure to fresh air immediately.[1][10]

If the person is not breathing, provide artificial respiration.[1][10]

If breathing is difficult, administer oxygen.[1]

Keep the person warm and at rest and call a poison center or doctor if you feel unwell.[9]

[14]

Ingestion:

Do NOT induce vomiting.[1][10][13]

If the person is conscious and alert, rinse their mouth with water and have them drink 2-4

cupfuls of water or milk.[1][13]

Never give anything by mouth to an unconscious person.[10]

Seek immediate medical attention.[1][14]
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Type of Exposure

Immediate Actions

Follow-up

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Keep at rest

Remove Contaminated Clothing
Rinse Skin with Water/Shower (15 min)

Rinse Cautiously with Water (15 min)
Remove Contact Lenses

Rinse Mouth
Drink Water

DO NOT induce vomiting

Artificial respiration if not breathing
Oxygen if difficult

Call POISON CENTER or Doctor
if unwell or irritation persists

Click to download full resolution via product page

Caption: First Aid Workflow for 1-Iodopentane Exposure.

Accidental Release Measures (Spill Protocol)
Proper containment and cleanup are essential to mitigate the risks associated with a spill.

Ensure Personal Protection: Wear appropriate personal protective equipment (PPE),

including gloves, safety goggles, and respiratory protection.[1][9]

Ventilate Area: Ensure adequate ventilation.[1][9]

Eliminate Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks, hot

surfaces) and use non-sparking, explosion-proof equipment.[1][9][13]
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Containment: Prevent further leakage or spillage if it is safe to do so. Avoid runoff into storm

sewers and ditches.[1][13]

Absorption: Absorb the spill with an inert material such as sand, earth, or vermiculite.[1][13]

Collection and Disposal: Collect the absorbed material and place it into a suitable, closed

container for disposal.[9][13] Dispose of the waste in an approved waste disposal plant.[9]
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Spill Detected

1. Evacuate & Secure Area
Don PPE

2. Remove Ignition Sources
Ensure Ventilation

3. Contain Spill
Prevent entry into drains

4. Absorb with Inert Material
(e.g., sand, vermiculite)

5. Collect Waste
Use non-sparking tools

6. Place in Labeled Container
for Disposal

Decontaminate Area & PPE
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Caption: Spill Response Workflow for 1-Iodopentane.

Firefighting Measures Protocol
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1-Iodopentane is a flammable liquid, and its vapors can form explosive mixtures with air.[1][9]

Vapors may travel to a source of ignition and flash back.[1][9]

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[9][10][13] Water mist or spray can be used to cool closed containers.

[1][9]

Unsuitable Extinguishing Media: Do not use a straight stream of water, as it may be

ineffective.[1]

Specific Hazards: Containers may explode when heated.[1][9] During a fire, irritating and

highly toxic gases such as carbon monoxide, carbon dioxide, and hydrogen iodide may be

generated.[1][9][13]

Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA) with a full face-piece operated in pressure-demand or other

positive pressure mode.[1][9][13]

Firefighting Logic for 1-Iodopentane

Extinguishing Media Associated Hazards
Required PPE

Fire Involving 1-Iodopentane

Suitable

Water Spray
CO2

Dry Chemical
Alcohol-Resistant Foam

Unsuitable
Straight Water Stream Specific Hazards

Vapors may form explosive mixtures
 Containers may explode when heated

 Hazardous Combustion Products:
CO, CO2, Hydrogen Iodide

Full Protective Gear
Self-Contained Breathing Apparatus (SCBA)

Click to download full resolution via product page

Caption: Firefighting Logic for 1-Iodopentane.

Handling and Storage
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Handling: Use with adequate, explosion-proof ventilation.[1][13] Ground and bond containers

when transferring material.[1][13] Use only non-sparking tools.[1][9] Avoid contact with eyes,

skin, and clothing, and avoid ingestion and inhalation.[1][9] Keep away from open flames, hot

surfaces, and other sources of ignition.[1][9]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area designated

as a flammables area.[1][13] Keep away from heat, sparks, and flame.[1] The material is

light-sensitive and should be stored in a dark place.[10][11][15] Incompatible with strong

oxidizing agents and strong bases.[1][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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